5-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoethyl)-2-morpholino-7-phenylthiazolo[4,5-d]pyridazin-4(5H)-one
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Description
This compound belongs to the thiazolo[4,5-d]pyridazinone class of heterocyclic molecules, characterized by a fused thiazole-pyridazinone core. Key structural features include:
- A morpholino group at position 2, enhancing solubility and modulating electronic properties.
- A phenyl group at position 7, which may influence steric and electronic interactions in biological systems.
Synthetic routes for analogous compounds often employ nucleophilic aromatic substitution (SNAr) or cyclocondensation reactions, with characterization via NMR, IR, and mass spectrometry . While direct pharmacological data for this compound are unavailable in the provided evidence, structurally related molecules exhibit bioactivities such as kinase inhibition and antimicrobial effects .
Properties
IUPAC Name |
5-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-2-morpholin-4-yl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O5S/c30-18(17-6-7-19-20(14-17)34-13-12-33-19)15-29-24(31)22-23(21(27-29)16-4-2-1-3-5-16)35-25(26-22)28-8-10-32-11-9-28/h1-7,14H,8-13,15H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GABTYQXCIUMFCR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC3=C(S2)C(=NN(C3=O)CC(=O)C4=CC5=C(C=C4)OCCO5)C6=CC=CC=C6 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 5-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoethyl)-2-morpholino-7-phenylthiazolo[4,5-d]pyridazin-4(5H)-one is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the realm of cancer research. Its complex structure includes a thiazolo-pyridazinone core and a dihydrobenzo[b][1,4]dioxin moiety, which may contribute to its pharmacological properties.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 372.44 g/mol. The structural features include:
- Dihydrobenzo[b][1,4]dioxin : A fused bicyclic system that may enhance biological activity.
- Thiazolo[4,5-d]pyridazinone : Known for its diverse biological effects, including anti-cancer properties.
Table 1: Structural Features
| Feature | Description |
|---|---|
| Molecular Formula | |
| Molecular Weight | 372.44 g/mol |
| Dihydrobenzo[b][1,4]dioxin | Fused bicyclic system |
| Thiazolo[4,5-d]pyridazinone | Core structure with potential bioactivity |
Anticancer Properties
Recent studies have indicated that compounds containing the thiazolo-pyridazinone scaffold exhibit significant anticancer activity. The mechanism of action often involves the inhibition of key cellular processes such as mitosis and tubulin polymerization.
Case Study: In Vitro Evaluation
A study evaluated the cytotoxic effects of related compounds in various human tumor cell lines. The results showed that compounds similar to the target molecule effectively inhibited cell growth in leukemia and breast cancer lines.
- GI50 Values : The growth inhibition concentration required for 50% inhibition varied among compounds but indicated promising activity in specific cancer types.
Table 2: Cytotoxic Activity of Related Compounds
| Compound | Cell Line Type | GI50 (µM) |
|---|---|---|
| Compound A | Breast Cancer | <0.01 |
| Compound B | Leukemia | 0.3 |
| Target Compound | Various Tumors | TBD |
The proposed mechanism for anticancer activity includes:
- Inhibition of Tubulin Polymerization : Similar compounds have shown to disrupt microtubule dynamics, leading to cell cycle arrest.
- PARP Inhibition : Some derivatives have been identified as inhibitors of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair processes.
| Mechanism | Description |
|---|---|
| Tubulin Polymerization Inhibition | Disruption of microtubule dynamics |
| PARP Inhibition | Interference with DNA repair mechanisms |
Safety and Toxicity
As with many synthetic compounds, understanding the safety profile is crucial. Preliminary toxicity assessments indicate potential hazards:
- Acute Toxicity : Harmful if swallowed (H302), causes skin irritation (H315).
Table 4: Hazard Statements
| Hazard Statement | Description |
|---|---|
| H302 | Harmful if swallowed |
| H315 | Causes skin irritation |
Comparison with Similar Compounds
Key Observations:
Core Heterocycles: The target compound’s thiazolo-pyridazinone core is distinct from benzooxazinones and imidazo-pyridines , but shares structural motifs with thiazolo-pyrimidinones .
Substituent Diversity: The morpholino group in the target compound is rare in analogues but appears in morpholino-triazine derivatives . Phenyl and dihydrobenzo groups are common across multiple compounds, suggesting their role in stabilizing aromatic interactions.
Synthetic Complexity : Yields for similar compounds vary widely (51–78%), with the target compound’s synthesis likely requiring optimized SNAr or coupling conditions .
Spectroscopic and Analytical Comparisons
- NMR Shifts : highlights that substituent position (e.g., regions A and B in rapamycin analogues) significantly alters chemical shifts . For the target compound, the dihydrobenzo[b][1,4]dioxin group would likely cause distinct δ 6.5–7.5 ppm aromatic proton shifts, differentiating it from coumarin-based analogues .
- IR Signatures: The carbonyl stretch (~1700 cm⁻¹) in the thiazolo-pyridazinone core would overlap with similar compounds, but the morpholino group’s C-O-C stretch (~1100 cm⁻¹) provides a unique identifier .
Bioactivity Trends (Indirect Evidence)
- Thiazolo-pyrimidinones (Fig.
- Morpholino-containing compounds (e.g., ) are often explored as kinase inhibitors due to their ability to mimic ATP-binding motifs.
- Imidazo-pyridines and benzooxazinones are frequently bioactive in anticancer and anti-inflammatory contexts.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
